Cas no 28706-25-4 (2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4))
28706-25-4 structure
Product Name:2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4)
CAS No:28706-25-4
MF:C41H24N6Na4O15S4
MW:1060.87954807281
CID:271427
PubChem ID:135853609
Update Time:2025-04-19
2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4) Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4)
- 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis(4-hydroxy-3-(2-(6-sulfo-2-naphthalenyl)diazenyl)-, sodium salt (1:4)
- 7,7'-(Carbonyldiimino)bis(4-hydroxy-3-((6-sulfo-2-naphthalenyl)azo)-2-naphthalenesulfonic acid), tetrasodium salt
- 7,7'-(Carbonyldiimino)bis(4-hydroxy-3-((6-sulfonaphthalen-2-yl))azo)-2-naphthalenesulfonic acid, tetrasodium salt
- 7,7'-Ureylenebis(4-hydroxy-3-((6-sulfo-2-naphthyl)azo)-2-naphthalenesulfonic acid), te
- C.I. Direct Red 239
- W-110736
- 7,7'-(carbonyldiimino)bis4-hydroxy-3-(6-sulphonato-2-naphthyl)azonaphthalene-2-sulphonate (sodium salt)
- DTXSID50889701
- 28706-25-4
- NS00049116
-
- Inchi: 1S/C41H28N6O15S4.4Na/c48-39-33-11-7-27(15-25(33)19-35(65(57,58)59)37(39)46-44-29-5-1-23-17-31(63(51,52)53)9-3-21(23)13-29)42-41(50)43-28-8-12-34-26(16-28)20-36(66(60,61)62)38(40(34)49)47-45-30-6-2-24-18-32(64(54,55)56)10-4-22(24)14-30;;;;/h1-20,48-49H,(H2,42,43,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62);;;;/q;4*+1/p-4/b46-44+,47-45+;;;;
- InChI Key: VDOGYBKHFWFTCJ-CVTWRWBISA-J
- SMILES: S(C1C(=C(C2C=CC(=CC=2C=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)[O-])O)=O)O)/N=N/C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 1059.97762
- Monoisotopic Mass: 1059.977326
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 21
- Heavy Atom Count: 70
- Rotatable Bond Count: 12
- Complexity: 2670
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 386
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 359.83
2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
28706-25-4 (2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(6-sulfo-2-naphthalenyl)diazenyl]-,sodium salt (1:4)) Related Products
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- 123690-27-7(2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-3-[2-[6-(ethenylsulfonyl)-1-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-)
- 20262-58-2(Reactive Orange 16)
- 2829-43-8(Sirius Rose BB)
- 116340-05-7(Methanaminium, N,N,N-trimethyl-, salt with 6-amino-4-hydroxy-3-((7-sulfo-4-((4-sulfophenyl)azo)-1-naphthalenyl)azo)-2,7-naphthalenedisulfonic acid(4:1))
- 116962-64-2(2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3,6-bis[2-[4-[2-(2,4,6-trihydroxyphenyl)diazenyl]phenyl]diazenyl]-)
- 13613-55-3(1-Naphthalenesulfonicacid, 4-hydroxy-3-[2-(4-sulfo-1-naphthalenyl)diazenyl]-)
- 3441-14-3(direct red 23 (C.I. 29160))
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